Cas no 2169178-32-7 (1-Bromo-3-chloro-5-nitro-2-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-3-chloro-5-nitro-2-(trifluoromethyl)benzene
• CAS No: 2169178-32-7
• MF: C₇H₂BrClF₃NO₂
• MW: 304.448490619659
• CID: 6794402
• PubChem ID: 162343500
• Update Time: 2024-09-13

1-Bromo-3-chloro-5-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-3-CHLORO-5-NITRO-2-(TRIFLUOROMETHYL)BENZENE
• 2169178-32-7
• MFCD33404584
• D96222
• SY320913
• 1-Bromo-3-chloro-5-nitro-2-(trifluoromethyl)benzene

• Inchi： 1S/C7H2BrClF3NO2/c8-4-1-3(13(14)15)2-5(9)6(4)7(10,11)12/h1-2H
• InChI Key： XRFJWPUNGOMDPW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(F)(F)F)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 302.89095g/mol
• Monoisotopic Mass: 302.89095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų